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Compound of Interest

Compound Name: 2,6-Dimethyl-4-heptanone

Cat. No.: B141440 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2,6-Dimethyl-4-heptanone (also known as Diisobutyl Ketone). Adherence to these procedures

is vital for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following equipment is mandatory when handling 2,6-Dimethyl-4-heptanone:
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields. In situations with a

splash potential, chemical

goggles and a face shield are

required.[1]

Protects against eye irritation

and serious eye damage from

splashes.[2][3]

Skin Protection

Chemical-resistant gloves

(Butyl rubber is recommended;

Neoprene and Nitrile offer less

protection).[4] For extensive

handling, a PE/EVAL inner

glove with a nitrile outer glove

is advisable.[1] Wear

protective work clothing to

prevent skin contact.[5]

Prevents skin irritation, which

can manifest as a rash and

burning sensation.[5]

Respiratory Protection

Work in a well-ventilated area.

If ventilation is insufficient, a

NIOSH-approved respirator

with an ABEK (EN14387) filter

is necessary.[5][6][7]

Protects against respiratory

irritation.[2][6] Vapors are

heavier than air and can

accumulate.[8][9]

Physicochemical and Hazard Data
Understanding the properties of 2,6-Dimethyl-4-heptanone is critical for safe handling and

storage.
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Property Value

CAS Number 108-83-8[6]

Molecular Formula C9H18O[2]

Boiling Point 165-170 °C[10][11]

Melting Point -41 to -46 °C[10][12]

Flash Point 49 °C (120 °F)[7][10]

Density 0.808 g/mL at 25 °C[10][11]

Vapor Pressure 1.7 mmHg at 20 °C

Vapor Density 4.9 (vs air)

Explosive Limits 0.8-6.2%[10]

Autoignition Temperature 745 °F (396 °C)

Water Solubility 0.05 g/100 mL[10]

Exposure Limits (TLV-TWA) 25 ppm (150 mg/m³)[10][11][13]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2,6-Dimethyl-4-heptanone minimizes risks.

Preparation:

Ensure the work area is well-ventilated.[6][8]

Confirm that an emergency shower and eyewash station are readily accessible.[5]

Don all required PPE as detailed in the table above.

Eliminate all potential ignition sources from the handling area, as the substance is

flammable.[5][14]

Handling:
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Ground and bond all containers and receiving equipment to prevent static discharge.[6][8]

Use only non-sparking tools.[6]

Avoid breathing vapors.[8]

Do not eat, drink, or smoke in the handling area.[5][14]

Storage:

Store in a cool, well-ventilated area away from heat, sparks, and open flames.[5]

Keep containers tightly closed.[8]

Store separately from oxidizing agents, with which it is incompatible.[2][5][10]

Emergency and First Aid Protocols
Immediate and appropriate action is critical in the event of an exposure or spill.

Incident First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5] Seek immediate

medical attention.[12][15]

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected skin area with large

amounts of soap and water.[5]

Inhalation

Move the individual to fresh air.[8] If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.[8] Seek

prompt medical attention.[8][15]

Ingestion

Do NOT induce vomiting.[12][15] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[15]
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Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect waste 2,6-Dimethyl-4-heptanone and contaminated materials (e.g., absorbent

pads, gloves) in sealed, properly labeled containers.[5]

Disposal Procedure:

Dispose of the chemical waste through an approved waste disposal plant.[8]

This substance may be classified as a hazardous waste; consult with your institution's

environmental health and safety department and follow all local, state, and federal

regulations for hazardous waste disposal.[5]

Do not dispose of it down the drain or in the regular trash.[12]

Handling Workflow and Emergency Logic
The following diagram illustrates the standard workflow for handling 2,6-Dimethyl-4-
heptanone, including key decision points for emergency response.
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Safe Handling Workflow for 2,6-Dimethyl-4-heptanone

Preparation

Handling & Use

Waste & Disposal

Emergency Response

Assess Hazards & Review SDS

Ensure Proper Ventilation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Spill Kit

Dispense Chemical
(Use Fume Hood)

Perform Experiment

Spill or Exposure OccursClose Container Tightly

Segregate Waste

Label Hazardous Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal

Evacuate Area
Remove Ignition Sources
Absorb with Inert Material

Spill

Follow First Aid Protocols
(Eye, Skin, Inhalation)
Seek Medical Attention

Exposure

Notify Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for handling 2,6-Dimethyl-4-heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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